Cas no 12251-00-2 (MICA)

• Product Name: MICA
• CAS No: 12251-00-2
• MF: C₆₂H₉₂CoN₁₃O₁₄P
• MW: 1333.37955665588
• CID: 119035
• PubChem ID: 5478887
• Update Time: 2024-11-26

MICA Chemical and Physical Properties

Names and Identifiers

• MICA
• MAGNESIUM MICA
• SATIN MICA
• PHLOGOPITE
• PHLOGOPHITE
• 12251-00-2

• Inchi： 1S/C62H92N13O14P.Co/c1-29-20-39-40(21-30(29)2)75(28-70-39)57-52(84)53(41(27-76)87-57)89-90(85,86)88-31(3)26-69-49(83)18-19-59(8)37(22-46(66)80)56-62(11)61(10,25-48(68)82)36(14-17-45(65)79)51(74-62)33(5)55-60(9,24-47(67)81)34(12-15-43(63)77)38(71-55)23-42-58(6,7)35(13-16-44(64)78)50(72-42)32(4)54(59)73-56;/h20-21,23,28,31,34-38,41,50-53,56-57,76,84H,12-19,22,24-27H2,1-11H3,(H2,63,77)(H2,64,78)(H2,65,79)(H2,66,80)(H2,67,81)(H2,68,82)(H,69,83)(H,85,86);/q-4;/b42-23-,54-32-,55-33-;/t31-,34-,35-,36-,37+,38?,41-,50?,51?,52-,53-,56-,57+,59-,60+,61+,62+;/m1./s1
• InChI Key： KETUBBKAXBARGF-SVRMCZADSA-N
• SMILES： [Co].P(=O)(O[H])(O[C@]1([H])[C@@]([H])(C([H])([H])O[H])O[C@@]([H])([C@]1([H])O[H])N1C([H])=NC2C([H])=C(C([H])([H])[H])C(C([H])([H])[H])=C([H])C1=2)O[C@]([H])(C([H])([H])[H])C([H])([H])N([H])C(C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])C2=C(C([H])([H])[H])C3([H])[C@@]([H])(C([H])([H])C([H])([H])C(N([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C(=C([H])C4([H])[C@@]([H])(C([H])([H])C([H])([H])C(N([H])[H])=O)[C@](C([H])([H])[H])(C([H])([H])C(N([H])[H])=O)C(=C(C([H])([H])[H])C5([H])[C@@]([H])(C([H])([H])C([H])([H])C(N([H])[H])=O)[C@](C([H])([H])[H])(C([H])([H])C(N([H])[H])=O)[C@](C([H])([H])[H])([C@@]([H])([C@]1([H])C([H])([H])C(N([H])[H])=O)[N-]2)[N-]5)[N-]4)[N-]3)=O |c:68,98,129|

Computed Properties

• Exact Mass: 1332.595625g/mol
• Monoisotopic Mass: 1332.595625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 91
• Rotatable Bond Count: 26
• Complexity: 2960
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 415Ų

Experimental Properties

• Density: 2,8 g/cm3
• Melting Point: >850°C

MICA Security Information

• TSCA：Yes